Cas no 1287212-33-2 ((E)-Methyl 2-(2-iodovinyl)benzoate)

• Product Name: (E)-Methyl 2-(2-iodovinyl)benzoate
• CAS No: 1287212-33-2
• MF: C₁₀H₉IO₂
• MW: 288.081735372543
• CID: 1089715
• PubChem ID: 11529376
• Update Time: 2025-10-28

(E)-Methyl 2-(2-iodovinyl)benzoate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 2-(2-iodovinyl)benzoate
• methyl 2-(2-iodovinyl)benzoate
• methyl 2-[(E)-2-iodoethenyl]benzoate
• (E)-Methyl2-(2-iodovinyl)benzoate
• Benzoic acid, 2-[(1E)-2-iodoethenyl]-, methyl ester
• 886986-52-3
• 1287212-33-2
• AKOS015890917
• methyl (E)-2-(2-iodovinyl)benzoate

• Inchi： 1S/C10H9IO2/c1-13-10(12)9-5-3-2-4-8(9)6-7-11/h2-7H,1H3/b7-6+
• InChI Key： ULYJNULQEHZCSS-VOTSOKGWSA-N
• SMILES： I/C=C/C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 287.96473g/mol
• Monoisotopic Mass: 287.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on (E)-Methyl 2-(2-iodovinyl)benzoate

Introduction to (E)-Methyl 2-(2-iodovinyl)benzoate (CAS No. 1287212-33-2)

(E)-Methyl 2-(2-iodovinyl)benzoate, a compound with the chemical formula C₁₀H₇IO₂, is a significant molecule in the field of organic synthesis and pharmaceutical research. This compound is characterized by its (E)-configuration and the presence of an iodo substituent on a vinyl group, making it a versatile intermediate in various synthetic pathways. The CAS number 1287212-33-2 uniquely identifies this substance, ensuring precise documentation and communication in scientific literature.

The structure of (E)-Methyl 2-(2-iodovinyl)benzoate consists of a benzoate backbone with an ethyl group attached to the carboxylate moiety and a vinyl group substituted with an iodine atom at the second carbon position. This structural feature imparts unique reactivity, making it a valuable building block in the synthesis of more complex molecules. The iodovinyl group is particularly interesting due to its ability to participate in various chemical transformations, including cross-coupling reactions, which are pivotal in modern drug discovery.

In recent years, the pharmaceutical industry has seen a surge in the use of (E)-Methyl 2-(2-iodovinyl)benzoate as a key intermediate in the development of novel therapeutic agents. Its applications span across multiple therapeutic areas, including oncology, anti-inflammatory drugs, and central nervous system (CNS) medications. The compound's ability to undergo regioselective reactions allows for the efficient synthesis of biologically active molecules, which has been leveraged in several high-profile drug candidates.

One of the most notable applications of (E)-Methyl 2-(2-iodovinyl)benzoate is in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways involved in disease progression. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes that play critical roles in cancer metabolism. The iodo substituent facilitates palladium-catalyzed cross-coupling reactions, enabling the construction of complex scaffolds with high precision.

The chemical properties of (E)-Methyl 2-(2-iodovinyl)benzoate make it an excellent candidate for further functionalization. Its reactivity towards nucleophiles and its stability under various reaction conditions have been well-documented. This has led to its incorporation into multi-step synthetic routes where it serves as a versatile pivot point for constructing intricate molecular architectures.

In academic research, (E)-Methyl 2-(2-iodovinyl)benzoate has been employed to explore new synthetic methodologies and to develop novel catalysts for organic transformations. The compound's unique electronic properties have been studied in detail, providing insights into how functional groups influence molecular reactivity. These studies not only advance our understanding of organic chemistry but also contribute to the development of more efficient synthetic strategies.

The pharmaceutical applications of this compound are particularly promising. Researchers have demonstrated its utility in generating libraries of compounds for high-throughput screening (HTS). By leveraging its reactivity, scientists can rapidly synthesize diverse analogs with tailored biological activities. This approach has been instrumental in identifying lead compounds for further optimization.

Additionally, (E)-Methyl 2-(2-iodovinyl)benzoate has found utility in materials science, where its ability to undergo polymerization reactions has been explored. The formation of polymers with controlled architectures using this compound as a monomer has opened up new avenues for developing advanced materials with specific properties.

The synthetic versatility of (E)-Methyl 2-(2-iodovinyl)benzoate underscores its importance as a research tool and industrial intermediate. Its role in facilitating complex chemical transformations continues to drive innovation across multiple scientific disciplines. As research progresses, it is likely that new applications and methodologies utilizing this compound will emerge, further solidifying its place as a cornerstone molecule in modern chemistry.